Cas no 210690-26-9 (Fenspiride N-oxide)

• Product Name: Fenspiride N-oxide
• CAS No: 210690-26-9
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 1058552
• Update Time: 2025-10-31

Fenspiride N-oxide Chemical and Physical Properties

Names and Identifiers

• Fenspiride N-Oxide
• 1-​Oxa-​3,​8-​diazaspiro[4.5]​decan-​2-​one, 8-​(2-​phenylethyl)​-​, 8-​oxide, (5α,​8β)​-
• Fenspiride N-oxide

• Inchi： 1S/C15H20N2O3/c18-14-16-12-15(20-14)7-10-17(19,11-8-15)9-6-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,16,18)
• InChI Key： PEYJGEWJSVTMEN-UHFFFAOYSA-N
• SMILES： O1C(NCC21CC[N+](CCC1C=CC=CC=1)(CC2)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Topological Polar Surface Area: 56.4

Experimental Properties

• Color/Form: NA
• Flash Point: 236.3±31.5 °C

Fenspiride N-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on Fenspiride N-oxide

Fenspiride N-oxide (CAS No. 210690-26-9): An Overview of Its Properties, Applications, and Recent Research Advances

Fenspiride N-oxide (CAS No. 210690-26-9) is a derivative of fenspiride, a well-known antitussive and anti-inflammatory agent. This compound has gained significant attention in recent years due to its potential therapeutic applications and unique chemical properties. In this article, we will delve into the structure, biological activities, and recent research developments surrounding Fenspiride N-oxide.

Chemical Structure and Properties

Fenspiride N-oxide is characterized by its molecular formula C₁₈H₁₈N₂O₄. The compound features a complex structure with multiple functional groups, including an amide, a nitro group, and an N-oxide moiety. These structural elements contribute to its unique chemical properties and biological activities. The presence of the N-oxide group is particularly noteworthy, as it can influence the compound's stability, solubility, and reactivity in biological systems.

The physical properties of Fenspiride N-oxide include a melting point of approximately 175°C and a molecular weight of 330.35 g/mol. It is generally soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various pharmaceutical formulations and experimental protocols.

Biological Activities and Mechanisms of Action

Fenspiride N-oxide has been extensively studied for its antitussive (cough-suppressing) and anti-inflammatory effects. These activities are primarily attributed to its ability to modulate various signaling pathways involved in inflammation and cough reflexes. Specifically, Fenspiride N-oxide has been shown to inhibit the release of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) from immune cells.

In addition to its anti-inflammatory properties, Fenspiride N-oxide also exhibits bronchodilatory effects by relaxing smooth muscle cells in the airways. This action is mediated through the inhibition of calcium channels and the activation of potassium channels, leading to reduced airway resistance and improved respiratory function.

Clinical Applications and Therapeutic Potential

The therapeutic potential of Fenspiride N-oxide has been explored in several clinical settings. It has shown promise in the treatment of chronic obstructive pulmonary disease (COPD), asthma, and other respiratory disorders characterized by inflammation and airway hyperresponsiveness. Clinical trials have demonstrated that Fenspiride N-oxide can effectively reduce symptoms such as coughing, wheezing, and shortness of breath in patients with these conditions.

Beyond respiratory diseases, recent research has also investigated the potential use of Fenspiride N-oxide in neurodegenerative disorders such as Alzheimer's disease. Studies have suggested that the compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings open up new avenues for the development of novel therapeutic strategies targeting neurological conditions.

Recent Research Advances

The scientific community continues to uncover new insights into the mechanisms of action and potential applications of Fenspiride N-oxide. A recent study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of specific kinases involved in inflammatory signaling pathways. This discovery could lead to the development of more targeted therapies with enhanced efficacy and reduced side effects.

Another area of active research focuses on optimizing the pharmacokinetic properties of Fenspiride N-oxide. Scientists are exploring various prodrug strategies to improve the compound's bioavailability and stability in vivo. These efforts aim to enhance its therapeutic index and broaden its clinical utility.

Safety Considerations and Future Directions

Safety is a critical consideration in the development of any pharmaceutical agent. Preclinical studies have generally shown that Fenspiride N-oxide is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety profile in humans.

In conclusion, Fenspiride N-oxide (CAS No. 210690-26-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, we can anticipate significant advancements in the treatment of respiratory diseases and other conditions.